7-Fluoro-4-oxo-4H-chromene-2-carboxylic acid
Overview
Description
7-Fluoro-4-oxo-4H-chromene-2-carboxylic acid, also known as 7-Fluorochromone-2-carboxylic acid, is a chemical compound with the empirical formula C10H5FO4 . It is used as a reactant for the preparation of fluorocarboxychromone aminopiperidine-based melanin-concentrating hormone receptor 1 antagonists .
Synthesis Analysis
The synthesis and reactions of 6-chloro-7-fluoro-4-oxo-4H-chromene-3-carboxylic acid have been described in the literature . The molecular structure of its achiral heterotopic 3-diethoxymethyl precursor has been determined by NMR spectroscopy and X-ray crystallography .Molecular Structure Analysis
The molecular structure of a similar compound, 6-chloro-7-fluoro-4-oxo-4H-chromene-3-carboxylic acid, has been determined by NMR spectroscopy and X-ray crystallography . The compound is monoclinic, with unit cell dimensions a = 14.923 (5), b = 6.615 (2), c = 14.921 (5) Å, β = 101.44 (3)°, V = 1443.7 (8) Å^3, Z = 4, D calc. = 1.383 g/cm^3 .Chemical Reactions Analysis
7-Fluoro-4-oxo-4H-chromene-2-carboxylic acid is used as a reactant for the preparation of fluorocarboxychromone aminopiperidine-based melanin-concentrating hormone receptor 1 antagonists .Physical And Chemical Properties Analysis
7-Fluoro-4-oxo-4H-chromene-2-carboxylic acid is a solid with a melting point of 239-245 °C . Its molecular weight is 208.14 .Scientific Research Applications
Synthesis of Derivatives
This compound can be used as a starting material for synthesizing various derivatives with potential biological activities. Different catalytic methods, such as those using 3-nitrophenylboronic acid or metal-organic frameworks , have been explored for this purpose .
Antioxidant Activities
Derivatives of this compound, specifically N-alkyl amides, have been studied for their antioxidant activities, which could be useful in developing treatments for oxidative stress-related diseases .
Microwave-Assisted Synthesis
The compound has been utilized in microwave-assisted synthesis methods to create chromone phenylcarboxamides, which may have diverse applications due to the variety of substituents that can be added .
Medicinal Chemistry
It serves as a key intermediate in medicinal chemistry for developing small libraries for structure-activity studies, which is crucial for drug discovery processes .
Structural Analysis
The molecular structure of related compounds has been determined through NMR spectroscopy and X-ray crystallography, indicating its use in structural biology and chemistry .
Anti-Cancer Properties
Some derivatives have shown inhibitory activities against human non-small cell lung cancer cell lines, suggesting potential applications in cancer therapy .
Mechanism of Action
Target of Action
It has been used as a reactant for the preparation of fluorocarboxychromone aminopiperidine-based melanin-concentrating hormone receptor 1 antagonists .
Biochemical Pathways
Given its use in the synthesis of melanin-concentrating hormone receptor 1 antagonists , it may be involved in pathways related to melanin synthesis and regulation.
Result of Action
Its derivatives have shown antioxidant activities , suggesting that it might have potential therapeutic effects.
properties
IUPAC Name |
7-fluoro-4-oxochromene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5FO4/c11-5-1-2-6-7(12)4-9(10(13)14)15-8(6)3-5/h1-4H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSMZQCJSBUIMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)OC(=CC2=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5FO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00561727 |
Source
|
| Record name | 7-Fluoro-4-oxo-4H-1-benzopyran-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00561727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluoro-4-oxo-4H-chromene-2-carboxylic acid | |
CAS RN |
128942-39-2 |
Source
|
| Record name | 7-Fluoro-4-oxo-4H-1-benzopyran-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00561727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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